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Compound of Interest

Compound Name: GSK963

Cat. No.: B10798888 Get Quote

For researchers, scientists, and drug development professionals utilizing the potent and

selective RIP1 kinase inhibitor, GSK963, ensuring its proper disposal is a critical component of

laboratory safety and environmental responsibility. Adherence to established protocols

minimizes risks and ensures compliance with regulatory standards. This guide provides

essential, step-by-step instructions for the safe handling and disposal of GSK963 in a

laboratory setting.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet

(SDS) for GSK963. The SDS for a similar GSK-3 inhibitor indicates that the compound is not

classified as dangerous goods for transport, but waste treatment methods should align with

national, federal, state, and local regulations[1].

Personal Protective Equipment (PPE): When handling GSK963 in any form (solid or in

solution), researchers must wear appropriate PPE, including:

Safety glasses or goggles

Chemical-resistant gloves

A lab coat
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In situations with a risk of aerosolization, a self-contained breathing apparatus should be

used[1].

Step-by-Step Disposal Protocol
The proper disposal of GSK963 depends on its physical state and whether it is contaminated

with other materials. Under no circumstances should chemical waste be poured down the drain

or discarded in regular trash[2].

1. Unused or Expired Solid GSK963:

Segregation: Keep the original container of GSK963 separate from other chemical waste to

avoid unintended reactions[3].

Labeling: Ensure the container is clearly labeled with the chemical name, "GSK963," and

any relevant hazard information. If reusing a container, completely deface the original

label[3].

Storage: Store the container in a designated hazardous waste collection area, segregated by

chemical compatibility (e.g., away from strong acids and bases)[2].

Collection: Arrange for collection by your institution's Environmental Health and Safety (EHS)

or a licensed hazardous waste disposal service.

2. GSK963 in Solution (e.g., dissolved in DMSO):

Collection: Collect all liquid waste containing GSK963 in a dedicated, leak-proof, and

compatible waste container. Glass containers are generally suitable[2]. Do not mix with other

solvent wastes unless approved by your institution's safety office[3].

Labeling: Label the waste container with "Hazardous Waste," the full chemical names of all

contents (e.g., "GSK963 in Dimethyl Sulfoxide"), and their approximate concentrations[3].

Storage: Keep the waste container tightly sealed when not in use and store it in a

designated, well-ventilated area for hazardous waste[2][4]. Secondary containment, such as

a tray that can hold the entire volume of the largest container, is recommended[4].

Disposal: Contact your institution's EHS for pickup and disposal.
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3. Contaminated Labware and Materials (e.g., pipette tips, gloves, empty vials):

Solid Waste: Items contaminated with GSK963 should be considered hazardous waste.

Place them in a designated, sealed container or a robust, sealed plastic bag[4].

Labeling: Clearly label the container or bag as "Hazardous Waste" and list the chemical

contaminant (GSK963).

Empty Containers: Empty original containers of GSK963 should be triple-rinsed with a

suitable solvent. The rinseate must be collected and disposed of as hazardous liquid

waste[5]. After rinsing, deface the label and dispose of the container as regular waste or

according to institutional guidelines[3][5].

Spills: In the event of a spill, absorb the material with an inert absorbent, and collect it in a

sealed container for disposal as hazardous waste. The spill cleanup materials must also be

treated as hazardous waste[5].

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative information related to

GSK963.

Parameter Value Source

IC50 (RIP1 Kinase) 29 nM [6][7]

Solubility in DMSO ≥ 2.5 mg/mL (10.85 mM) [6]

Storage (Solid) ≥ 4 years at -20°C [7][8]

Storage (in DMSO) 1 year at -80°C [7]

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of GSK963.
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Start: Identify GSK963 Waste

Determine Physical Form

Solid Waste Procedure

Liquid Waste Procedure

Contaminated Material Procedure

Final Disposal

GSK963 Waste Identified

Solid?

Liquid?

No

1. Segregate in original or labeled container.
2. Store in designated hazardous waste area.

3. Arrange for EHS pickup.

Yes

Contaminated Material?

No

1. Collect in a labeled, sealed, compatible container.
2. Store in secondary containment in a designated area.

3. Arrange for EHS pickup.

Yes

1. Place in a sealed, labeled bag or container.
2. For empty vials, triple-rinse and collect rinseate.

3. Store in designated hazardous waste area.
4. Arrange for EHS pickup.

Yes

Disposed by Licensed Facility

Click to download full resolution via product page

GSK963 Disposal Decision Workflow
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By adhering to these procedures, laboratory personnel can ensure the safe and compliant

disposal of GSK963, contributing to a secure research environment and the protection of our

ecosystem. Always consult your institution's specific guidelines, as they may have additional

requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b10798888?utm_src=pdf-body
https://www.benchchem.com/product/b10798888?utm_src=pdf-custom-synthesis
https://file.medchemexpress.com/batch_PDF/HY-13973A/GSK-3-inhibitor-1-SDS-MedChemExpress.pdf
https://hsrm.umn.edu/sites/hsrm.umn.edu/files/2024-04/CWG2024.pdf
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://staff.ki.se/tools-and-support/safety-and-security/laboratory-safety/laboratory-waste
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.medchemexpress.com/GSK963.html
https://www.selleckchem.com/products/gsk963.html
https://www.caymanchem.com/product/39900/gsk963
https://www.benchchem.com/product/b10798888#gsk963-proper-disposal-procedures
https://www.benchchem.com/product/b10798888#gsk963-proper-disposal-procedures
https://www.benchchem.com/product/b10798888#gsk963-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10798888?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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